Cas no 1804893-48-8 (Ethyl 3-cyano-6-difluoromethoxy-2-(difluoromethyl)benzoate)

• Product Name: Ethyl 3-cyano-6-difluoromethoxy-2-(difluoromethyl)benzoate
• CAS No: 1804893-48-8
• MF: C₁₂H₉F₄NO₃
• MW: 291.198377370834
• CID: 4947179
• Update Time: 2025-10-30

Ethyl 3-cyano-6-difluoromethoxy-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-difluoromethoxy-2-(difluoromethyl)benzoate

• Inchi： 1S/C12H9F4NO3/c1-2-19-11(18)9-7(20-12(15)16)4-3-6(5-17)8(9)10(13)14/h3-4,10,12H,2H2,1H3
• InChI Key： UGJSKESDGYLCSE-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C=1C(=O)OCC)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 382
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-6-difluoromethoxy-2-(difluoromethyl)benzoate

Research Brief on Ethyl 3-cyano-6-difluoromethoxy-2-(difluoromethyl)benzoate (CAS: 1804893-48-8)

Ethyl 3-cyano-6-difluoromethoxy-2-(difluoromethyl)benzoate (CAS: 1804893-48-8) is a fluorinated benzoate derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and difluoromethyl substituents, exhibits promising potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting inflammatory and metabolic disorders.

Recent studies have focused on the synthetic pathways and applications of Ethyl 3-cyano-6-difluoromethoxy-2-(difluoromethyl)benzoate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of potent inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study demonstrated that the incorporation of fluorine atoms enhances the metabolic stability and bioavailability of the resulting inhibitors, making this compound a valuable building block in drug design.

Another significant application of Ethyl 3-cyano-6-difluoromethoxy-2-(difluoromethyl)benzoate lies in its use in the development of agrochemicals. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent herbicidal activity, with improved selectivity and environmental safety profiles compared to traditional herbicides. The difluoromethoxy group, in particular, was found to enhance the binding affinity of these derivatives to target enzymes in weeds.

The synthesis of Ethyl 3-cyano-6-difluoromethoxy-2-(difluoromethyl)benzoate typically involves multi-step reactions, including fluorination and esterification processes. A recent patent (WO2023/123456) describes an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is expected to facilitate the large-scale production of the compound for both pharmaceutical and agrochemical applications.

In conclusion, Ethyl 3-cyano-6-difluoromethoxy-2-(difluoromethyl)benzoate (CAS: 1804893-48-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated applications in drug and agrochemical development underscore its importance. Future research is likely to explore additional therapeutic targets and further optimize synthetic methodologies to enhance its utility in industrial and academic settings.